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CAS No.: 20644-87-5

Cat. No.: B1215037

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas-phase studies of

vanadium carbonyl cations. It delves into the experimental methodologies employed to

investigate these species, presents key quantitative data on their spectroscopic properties and

energetics, and discusses the insights gained into their structure, bonding, and reactivity. This

information is crucial for understanding the fundamental chemistry of vanadium and can inform

the design of new catalysts and therapeutic agents.

Introduction
Vanadium carbonyl cations, [V(CO)n]+, are fascinating species that serve as model systems

for understanding metal-ligand interactions. In the gas phase, free from solvent effects, their

intrinsic properties can be precisely determined. Techniques such as infrared photodissociation

(IRPD) spectroscopy and collision-induced dissociation (CID) have been instrumental in

characterizing these ions. This guide will explore the key findings from these studies, providing

a detailed look at the experimental approaches and the data they have generated.
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Experimental Methodologies
The gas-phase study of vanadium carbonyl cations relies on sophisticated mass spectrometry

techniques coupled with laser spectroscopy. The two primary methods discussed here are

Infrared Photodissociation (IRPD) Spectroscopy and Collision-Induced Dissociation (CID).

Infrared Photodissociation (IRPD) Spectroscopy
IRPD spectroscopy is a powerful tool for obtaining vibrational spectra of mass-selected ions.

This technique provides valuable information about the geometric and electronic structures of

the cations.[1]

Experimental Protocol:

Ion Generation: Vanadium carbonyl cations are typically produced in a pulsed laser

vaporization/supersonic expansion source.[2] A high-power laser is focused onto a rotating

and translating vanadium rod in the presence of a carrier gas (e.g., helium) seeded with

carbon monoxide. The resulting plasma cools and reacts during the supersonic expansion,

forming a variety of vanadium carbonyl cluster cations.[3]

Mass Selection: The generated ions are guided into a time-of-flight (TOF) mass

spectrometer. The desired vanadium carbonyl cation, [V(CO)n]+, is mass-selected by a

series of electrostatic lenses and gates.

Irradiation: The mass-selected ion packet is irradiated with a tunable infrared laser.[1] When

the laser frequency is resonant with a vibrational mode of the ion, it absorbs a photon.

Dissociation: The absorbed energy leads to the dissociation of the ion, typically through the

loss of one or more carbonyl ligands: [V(CO)n]+ + hν → [V(CO)n-1]+ + CO.

Fragment Analysis: The resulting fragment ions are analyzed by a second stage of mass

spectrometry.

Spectrum Generation: The vibrational spectrum is recorded by plotting the fragment ion

intensity as a function of the infrared laser wavelength.[1]
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Figure 1: Experimental workflow for Infrared Photodissociation (IRPD) Spectroscopy.

Collision-Induced Dissociation (CID)
CID is a tandem mass spectrometry technique used to determine the bond dissociation

energies (BDEs) of gas-phase ions. By colliding the ions with a neutral gas, kinetic energy is

converted into internal energy, leading to fragmentation.[4]

Experimental Protocol:

Ion Generation and Selection: Vanadium carbonyl cations are generated and mass-

selected as described for IRPD spectroscopy.

Acceleration: The mass-selected ions are accelerated to a known kinetic energy.

Collision Cell: The ions are then guided into a collision cell containing a neutral collision gas

(e.g., Xenon) at a low pressure.[5]

Collision and Fragmentation: Collisions between the vanadium carbonyl cations and the

collision gas cause fragmentation, again typically through the loss of CO ligands. The extent
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of fragmentation depends on the collision energy.

Product Analysis: The kinetic energies of both the unreacted parent ions and the fragment

ions are analyzed using an electrostatic energy analyzer, and their intensities are measured

after mass analysis in a subsequent mass spectrometer (e.g., a quadrupole).[4][5]

Data Analysis: The bond dissociation energy is determined by analyzing the fragmentation

cross-section as a function of the collision energy.[5]
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Figure 2: Experimental workflow for Collision-Induced Dissociation (CID).

Quantitative Data
The gas-phase studies of vanadium carbonyl cations have yielded valuable quantitative data,

particularly on their vibrational frequencies and bond dissociation energies.

Vibrational Frequencies
The C-O stretching frequencies are sensitive probes of the electronic structure and bonding

within the metal carbonyl cations. A red-shift (lower frequency) compared to free CO (2143 cm-

1) indicates stronger back-donation from the metal d-orbitals to the CO π* orbitals, which

weakens the C-O bond.
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Species
C-O Stretching Frequency
(cm⁻¹)

Reference

V(CO)₆⁺ 2097 [2]

V₂(CO)₁₀⁺
1646, 1700, 1984, 2120, 2130,

2158, 2164, 2175
[3]

VNb(CO)₁₀⁺
1715, 1835, 1948, 1995, 2038,

2150
[3]

VTa(CO)₁₀⁺
1708, 1825, 1930, 1980, 2025,

2145
[3]

Table 1: Experimentally determined C-O stretching frequencies for selected vanadium
carbonyl cations.

Bond Dissociation Energies (BDEs)
While a complete set of sequential bond dissociation energies for the V(CO)n+ series is not

readily available in the literature, studies on related systems provide valuable insights. For

instance, the sequential bond energies of Pt(CO)x+ have been determined using guided-ion

beam tandem mass spectrometry.[2] Theoretical calculations on dinuclear vanadium-group

metal carbonyl cations suggest that the binding energy of a weakly bound CO ligand in

VM(CO)10+ is on the order of 7 kcal/mol.[1] The study of Th+(CO)x using guided ion beam CID

provides a template for how such data can be acquired and analyzed.[5]

Structure, Bonding, and Reactivity
The combination of experimental data and theoretical calculations has provided a detailed

picture of the structure and bonding in vanadium carbonyl cations.

Mononuclear Cations (V(CO)n+): The fully coordinated species observed experimentally is

the octahedral V(CO)6+ cation.[2] This 17-electron species is paramagnetic.[6][7] The

observation of a single C-O stretching band for V(CO)6+ is consistent with its high symmetry.

[2]
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Dinuclear Cations (V2(CO)n+): Studies on dinuclear vanadium carbonyl cations reveal the

presence of bridging carbonyl ligands, which are characterized by significantly red-shifted C-

O stretching frequencies.[1][3] For example, in V2(CO)10+, bands observed well below 2000

cm-1 are indicative of bridging COs.[3] The bonding in these dinuclear species can involve

direct metal-metal bonds.[3]

Reactivity: Gas-phase reactivity studies show that the reactivity of vanadium cluster cations

towards small molecules like CO can be size-dependent.[8] For instance, on bare Vn+

clusters, CO can spontaneously dissociate to form carbide and oxide species.[8] This

highlights the potential of these clusters to activate small molecules, a key step in many

catalytic processes.

Conclusion
Gas-phase studies of vanadium carbonyl cations have provided fundamental insights into the

nature of metal-ligand bonding and the intrinsic properties of these important chemical species.

Techniques like IRPD and CID have been pivotal in elucidating their structures, vibrational

properties, and energetics. The data gathered from these experiments, in conjunction with

theoretical calculations, continues to enhance our understanding of organometallic chemistry

and catalysis. Future work in this area, particularly the systematic determination of sequential

bond dissociation energies for the V(CO)n+ series, will further refine our knowledge and

provide crucial benchmarks for theoretical models.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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